Cas no 951771-57-6 (methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate)

• Product Name: methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate
• CAS No: 951771-57-6
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 2124919
• PubChem ID: 25180610
• Update Time: 2025-06-09

methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(4-chloro-phenylamino)-nicotinic acid methyl ester
• OIHXYFKPFTXAHU-UHFFFAOYSA-N
• methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)8-6-11(15)12(16-7-8)17-10-4-2-9(14)3-5-10/h2-7H,1H3,(H,16,17)
• InChI Key： OIHXYFKPFTXAHU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN=C1NC1C=CC(=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Topological Polar Surface Area: 51.2

Additional information on methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate

Methyl 5-Chloro-6-(4-Chlorophenyl)aminopyridine-3-carboxylate (CAS No. 951771-57-6): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate (CAS No. 951771-57-6) is a synthetic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its 5-chloro and 6-(4-chlorophenyl)amino substituents, which confer it with distinct pharmacological properties.

The molecular formula of methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate is C₁₄H₁₂Cl₂N₂O₂, and its molecular weight is approximately 309.16 g/mol. The compound's structure includes a pyridine ring, a chlorinated phenyl group, and an ester functional group, which collectively contribute to its chemical stability and reactivity.

In recent years, the study of pyridine derivatives has been a focal point in the development of new drugs, particularly in the areas of cancer therapy, neurodegenerative diseases, and inflammatory conditions. The 5-chloro and 6-(4-chlorophenyl)amino substituents in methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate have been shown to enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors.

One of the key areas of research involving methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play a crucial role in the pathogenesis of various inflammatory diseases.

Beyond its anti-inflammatory properties, methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate has also shown promise in the treatment of neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The ability of methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate to cross the blood-brain barrier further enhances its potential as a therapeutic agent for neurological conditions.

In the context of cancer therapy, methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate has been investigated for its antiproliferative effects on various cancer cell lines. Research has shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, while exhibiting minimal toxicity towards normal cells. These findings suggest that methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate may have potential as a selective anticancer agent.

The pharmacokinetic properties of methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate have also been studied to assess its suitability for therapeutic use. In animal models, this compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, with a reasonable half-life and low clearance rate. These characteristics make it an attractive candidate for further development as a drug candidate.

To further explore the therapeutic potential of methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for this compound in various disease settings. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, methyl 5-chloro-6-(4-chlorophenyl)aminopyridine-3-carboxylate (CAS No. 951771-57-6) represents a promising compound in pharmaceutical research due to its diverse pharmacological activities and favorable pharmacokinetic properties. Ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus for both academic researchers and pharmaceutical companies.